3-Bromo-2-isopropoxyphenylboronic acid

• CAS: 870718-04-0

Core Science & Biosynthesis

3-Bromo-2-isopropoxyphenylboronic acid CAS number

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3-Bromo-2-isopropoxyphenylboronic acid molecular weight

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The Synthesis of 3-Bromo-2-isopropoxyphenylboronic Acid: A Comprehensive Technical Guide for Advanced Research

This guide provides an in-depth exploration of a robust and reliable synthetic route to 3-Bromo-2-isopropoxyphenylboronic acid, a valuable building block for researchers, medicinal chemists, and professionals in drug development. Boronic acids and their derivatives are pivotal in modern organic synthesis, most notably in palladium-catalyzed cross-coupling reactions such as the Suzuki-Miyaura coupling, enabling the construction of complex molecular architectures.[1] The strategic placement of the bromo, isopropoxy, and boronic acid functionalities on the phenyl ring makes this particular reagent a versatile intermediate for creating novel compounds with potential therapeutic applications.[2][3]

This document moves beyond a simple recitation of steps, delving into the rationale behind the chosen methodologies, offering insights into reaction mechanisms, and providing detailed protocols that ensure reproducibility and success in the laboratory.

Strategic Approach to Synthesis

The synthesis of 3-Bromo-2-isopropoxyphenylboronic acid is most effectively achieved through a two-step sequence, commencing with the preparation of the precursor, 2-bromo-1-isopropoxybenzene, followed by a regioselective ortho-lithiation and subsequent borylation. This strategy is predicated on the well-established principles of directed ortho-metalation (DoM), where the isopropoxy group directs the deprotonation to the adjacent ortho position.

PART 1: Synthesis of the Precursor: 2-Bromo-1-isopropoxybenzene

The initial phase of the synthesis involves the preparation of 2-bromo-1-isopropoxybenzene via a Williamson ether synthesis. This classic and efficient reaction provides a high yield of the desired precursor.

Reaction Scheme:

Sources

• 1. Boronic Acids and Their Derivatives in Medicinal Chemistry: Synthesis and Biological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. 3-Bromopropionic acid | C3H5BrO2 | CID 11553 - PubChem [pubchem.ncbi.nlm.nih.gov]

Spectroscopic data for 3-Bromo-2-isopropoxyphenylboronic acid (NMR, IR, MS)

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Solubility of 3-Bromo-2-isopropoxyphenylboronic acid in organic solvents

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Stability and storage of 3-Bromo-2-isopropoxyphenylboronic acid

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3-Bromo-2-isopropoxyphenylboronic acid reactivity profile

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Potential applications of 3-Bromo-2-isopropoxyphenylboronic acid in organic synthesis

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Literature review of 3-Bromo-2-isopropoxyphenylboronic acid uses

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Commercial availability of 3-Bromo-2-isopropoxyphenylboronic acid

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Safety and handling of 3-Bromo-2-isopropoxyphenylboronic acid

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3-Bromo-2-isopropoxyphenylboronic acid structural analogs

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Role of the isopropoxy group in 3-Bromo-2-isopropoxyphenylboronic acid reactivity

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Effect of the bromine substituent on 3-Bromo-2-isopropoxyphenylboronic acid coupling reactions

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Protocols & Analytical Methods

Suzuki-Miyaura coupling protocol using 3-Bromo-2-isopropoxyphenylboronic acid

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Palladium catalyst selection for 3-Bromo-2-isopropoxyphenylboronic acid cross-coupling

Application Note & Protocol

Title: Strategic Catalyst Selection for the Suzuki-Miyaura Cross-Coupling of Sterically Congested 3-Bromo-2-isopropoxyphenylboronic Acid

Abstract: The synthesis of complex biaryl scaffolds is a cornerstone of modern drug discovery and materials science. The Suzuki-Miyaura cross-coupling reaction stands as a paramount tool for this purpose due to its functional group tolerance and mild conditions.[1][2] However, substrates bearing significant steric hindrance, such as 3-Bromo-2-isopropoxyphenylboronic acid, present formidable challenges to standard catalytic systems. The ortho-isopropoxy group dramatically increases steric bulk around the reactive boronic acid moiety, impeding key steps in the catalytic cycle. This application note provides a detailed guide for researchers on the rational selection of palladium catalysts and ligands to overcome these steric barriers, presenting an optimized protocol and troubleshooting strategies for achieving high-yield coupling with this challenging substrate.

The Challenge: Overcoming Steric Hindrance in Suzuki-Miyaura Coupling

The canonical Suzuki-Miyaura catalytic cycle involves three primary steps: oxidative addition, transmetalation, and reductive elimination.[3][4] Steric hindrance, particularly from ortho-substituents on either coupling partner, can severely inhibit the reaction rate and overall yield.

In the case of 3-Bromo-2-isopropoxyphenylboronic acid, the bulky ortho-isopropoxy group poses two significant challenges:

• Inhibited Transmetalation: The transfer of the aryl group from boron to the palladium center is sterically demanding. The bulky substituent can prevent the boronic acid from approaching the palladium complex effectively, slowing this crucial step.

• Slow Reductive Elimination: The final, product-forming step requires the two coupled aryl groups to be in a cis-orientation on the palladium center. Large ortho-substituents can create steric clash, raising the energy barrier for reductive elimination and favoring side reactions or catalyst decomposition.[5][6]

Standard ligands, such as triphenylphosphine (PPh₃), are often ineffective for such hindered substrates, leading to low conversion rates and the prevalence of side reactions like protodeboronation (hydrolysis of the boronic acid) and homocoupling.[5][7]

Rational Catalyst System Selection

Success with sterically demanding substrates hinges on the judicious selection of the palladium precursor and, most critically, the ancillary ligand.[6][8]

The Palladium Precursor

While various Pd(II) and Pd(0) sources can be used, Pd(OAc)₂ and Pd₂(dba)₃ are among the most common.

• Palladium(II) Acetate (Pd(OAc)₂): An air-stable and cost-effective Pd(II) source that is reduced in situ to the active Pd(0) species. It is an excellent choice for general screening and robust reactions.

• Tris(dibenzylideneacetone)dipalladium(0) (Pd₂(dba)₃): A common Pd(0) source that does not require in situ reduction. It is often preferred for reactions sensitive to oxidants or when a rapid initiation of the catalytic cycle is desired.[7]

For most applications involving hindered substrates, either precursor can be effective when paired with an appropriate ligand.

The Ligand: The Key to Overcoming Steric Barriers

The ligand is the most critical component for modulating the reactivity of the palladium center. For substrates like 3-Bromo-2-isopropoxyphenylboronic acid, the ideal ligands are bulky, electron-rich monophosphines, often referred to as Buchwald ligands.[9][10]

These ligands promote the formation of highly reactive, monoligated L₁Pd(0) species, which are crucial for efficient oxidative addition with hindered aryl halides.[9] Their steric bulk also accelerates the rate-limiting reductive elimination step.[6]

Recommended Ligands for Hindered Couplings:

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl): The methoxy groups on the biaryl backbone enhance electron density, while the bulky cyclohexyl groups provide the necessary steric profile. SPhos is exceptionally effective for generating truly hindered biaryls.[9][11]

• XPhos (2-Dicyclohexylphosphino-2',4',6'-triisopropylbiphenyl): With even greater steric bulk from the triisopropylphenyl group, XPhos is another premier ligand for challenging couplings, including those involving unactivated aryl chlorides and sulfonates.[9][10][11]

• RuPhos (2-Dicyclohexylphosphino-2',6'-diisopropoxybiphenyl): Similar to SPhos but with isopropoxy groups, RuPhos is also highly active and stable, preventing palladacycle formation and promoting high catalyst turnover.[9][12]

N-Heterocyclic Carbenes (NHCs) with significant steric bulk have also emerged as powerful alternatives to phosphine ligands for coupling hindered substrates, owing to their strong σ-donor properties.[13][14]

The Suzuki-Miyaura Catalytic Cycle

The generally accepted mechanism for the Suzuki-Miyaura cross-coupling reaction is illustrated below. The cycle is initiated by the active Pd(0) species, which is typically coordinated to one or two phosphine ligands.[7]

Caption: The catalytic cycle of the Suzuki-Miyaura reaction.

Optimized Protocol for Coupling of 3-Bromo-2-isopropoxyphenylboronic acid

This protocol describes a general method for the Suzuki-Miyaura coupling of 3-Bromo-2-isopropoxyphenylboronic acid with a generic aryl bromide. Researchers should optimize temperature and reaction time for their specific coupling partner.

Reagents and Equipment

• 3-Bromo-2-isopropoxyphenylboronic acid (1.2 equivalents)

• Aryl Halide (e.g., 4-Bromotoluene) (1.0 equivalent)

• Palladium(II) Acetate (Pd(OAc)₂) (2 mol%)

• SPhos (4 mol%)

• Potassium Phosphate (K₃PO₄), tribasic (3.0 equivalents)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

• Reaction vessel (e.g., microwave vial or Schlenk tube)

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Inert atmosphere (Argon or Nitrogen)

Step-by-Step Procedure

• Reaction Setup: To a dry reaction vessel equipped with a magnetic stir bar, add the Aryl Halide (1.0 mmol), 3-Bromo-2-isopropoxyphenylboronic acid (1.2 mmol), and K₃PO₄ (3.0 mmol).

• Catalyst Addition: In a separate vial, weigh out Pd(OAc)₂ (0.02 mmol) and SPhos (0.04 mmol). Add them to the reaction vessel.

• Inert Atmosphere: Seal the vessel and evacuate and backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure all oxygen is removed.

• Solvent Addition: Under a positive flow of inert gas, add anhydrous 1,4-dioxane and degassed water in a 5:1 ratio (e.g., 5 mL of dioxane and 1 mL of water).[15][16]

• Reaction: Stir the mixture vigorously and heat to 100-110 °C. Monitor the reaction progress by TLC or LC-MS. Reactions with hindered substrates are typically complete within 12-24 hours.

• Workup: After the reaction is complete (as judged by the consumption of the limiting reagent), cool the mixture to room temperature. Dilute with ethyl acetate and water.

• Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and extract the aqueous layer twice more with ethyl acetate.

• Washing & Drying: Combine the organic layers and wash with brine. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue by flash column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) to yield the pure biaryl product.

Representative Reaction Conditions

Entry	Palladium Source (mol%)	Ligand (mol%)	Base (equiv.)	Solvent	Temp (°C)	Yield (%)	Comments
1	Pd(PPh₃)₄ (5)	-	K₂CO₃ (2.0)	Toluene/H₂O	100	<15%	Standard conditions are ineffective due to steric hindrance.
2	Pd(OAc)₂ (2)	PPh₃ (4)	K₂CO₃ (2.0)	Dioxane/H₂O	100	~20%	Minimal improvement with a simple phosphine ligand.
3	Pd(OAc)₂ (2)	SPhos (4)	K₃PO₄ (3.0)	Dioxane/H₂O	110	>90%	Optimal conditions using a Buchwald ligand and stronger base.
4	Pd₂(dba)₃ (1)	XPhos (2.5)	Cs₂CO₃ (2.5)	THF/H₂O	80	>85%	Alternative high-yielding conditions with a different catalyst system.

Troubleshooting Guide

Even with optimized protocols, challenges can arise. The following table outlines common issues and potential solutions.[17][18][19]

Problem	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	1. Inactive catalyst (degradation by oxygen). 2. Insufficiently active ligand/base combination. 3. Reaction temperature too low.	1. Ensure rigorous degassing of solvents and use of a proper inert atmosphere.[7][17] 2. Switch to a more active ligand (SPhos, XPhos) and a stronger base (K₃PO₄, Cs₂CO₃).[20] 3. Increase the reaction temperature in 10 °C increments. Consider switching to a higher-boiling solvent like xylenes.[21]
Protodeboronation	1. Presence of excess water or protic sources. 2. Reaction is too slow, allowing for decomposition of the boronic acid. 3. Base is too weak or reaction temperature is too high for prolonged periods.	1. Use anhydrous solvents and ensure the base is dry. Minimize the amount of water. 2. Use a more active catalyst system to accelerate the desired coupling.[20] 3. Consider using boronic esters (e.g., pinacol esters), which are more stable to hydrolysis.[7]
Homocoupling of Boronic Acid	1. Presence of oxygen, which can re-oxidize Pd(0) to Pd(II).[7] 2. Reaction conditions favor boronic acid homocoupling over cross-coupling.	1. Improve degassing procedures. 2. Use a higher ratio of the aryl halide to the boronic acid (e.g., 1:1.1 instead of 1:1.5). Ensure the palladium precursor and ligand are well-mixed before heating.
Difficult Purification	1. Residual palladium catalyst. 2. Presence of phosphine oxide byproducts.	1. After the reaction, stir the crude mixture with a palladium scavenger. 2. Phosphine oxides can often be removed by careful column chromatography or by precipitation from a nonpolar solvent.

References

• Yoneda Labs. Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Chemistry LibreTexts. Suzuki-Miyaura Coupling. (2024). [Link]

• ResearchGate. Proposed mechanism of the Suzuki–Miyaura cross-coupling reaction... [Link]

• Organic Reactions. The Suzuki–Miyaura Cross-Coupling Reaction. [Link]

• Wolfe, J. P., Singer, R. A., Yang, B. H., & Buchwald, S. L. Highly Active Palladium Catalysts for Suzuki Coupling Reactions. Journal of the American Chemical Society. [Link]

• ACS Publications. Mechanism of the Suzuki–Miyaura Cross-Coupling Reaction Mediated by [Pd(NHC)(allyl)Cl] Precatalysts. Organometallics. [Link]

• PubMed Central. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate. [Link]

• Organic Chemistry Portal. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates. [Link]

• HAL Open Science. Ligand electronic influence in Pd-catalyzed C-C coupling processes. [Link]

• PubMed Central. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. [Link]

• Royal Society of Chemistry. Trace amounts of palladium catalysed the Suzuki–Miyaura reaction of deactivated and hindered aryl chlorides. Organic & Biomolecular Chemistry. [Link]

• ResearchGate. Effective new palladium catalysts for the Suzuki coupling of various haloxylenes to prepare sterically hindered bi- and triaryls. [Link]

• PubMed. An efficient method for sterically demanding Suzuki-Miyaura coupling reactions. [Link]

• Royal Society of Chemistry. Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. [Link]

• ACS Publications. Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews. [Link]

• ResearchGate. Suzuki coupling Reaction's yield is very low and product is coming with very close 2 spots. How can i improvise my reaction? [Link]

• Merck Millipore. Buchwald Phosphine Ligands. [Link]

• Reddit. How to approach choosing reaction conditions for Suzuki? : r/Chempros. (2024). [Link]

• Organic Syntheses. Palladium-catalyzed Buchwald-Hartwig Amination and Suzuki-Miyaura Cross-coupling Reaction of Aryl Mesylates. [Link]

• ChemRxiv. Structure-Reactivity Relationships of Buchwald-Type Phosphines in Nickel-Catalyzed Cross-Couplings. [Link]

• ResearchGate. Why can't I achieve good yields for this Suzuki reaction? [Link]

• Reddit. Why am I getting low yield for my Suzuki coupling reaction? : r/chemistry. (2016). [Link]

• MDPI. Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry. [Link]

• Reddit. Tips on increasing yield of Miyaura coupling reaction? : r/OrganicChemistry. (2022). [Link]

• ResearchGate. Suzuki‐Miyaura and Buchwald‐Hartwig Cross‐Coupling Reactions Utilizing a Set of Complementary Imidazopyridine Monophosphine Ligands. [Link]

• NIH. Application of Suzuki-Miyaura and Buchwald-Hartwig Cross-coupling Reactions to the Preparation of Substituted 1,2,4-Benzotriazine 1-Oxides Related to the Antitumor Agent Tirapazamine. [Link]

• Common Organic Chemistry. Suzuki Reaction - Palladium Catalyzed Cross Coupling. [Link]

• Organic Chemistry Portal. Suzuki Coupling. [Link]

• ResearchGate. STUDIES ON SUZUKI COUPLING REACTIONS OF LARGE STERICALLY HINDERED SUBSTRATES. [Link]

• The Royal Society of Chemistry. Sterically Demanding Aryl-Alkyl Suzuki-Miyaura Coupling. [Link]

• YouTube. Suzuki Coupling. Suzuki-Miyaura Reaction: Mechanism, Experimental Procedure, and Set Up. (2025). [Link]

• Rose-Hulman Institute of Technology. Suzuki Cross-coupling Reaction procedure. [Link]

Sources

• 1. organicreactions.org [organicreactions.org]
• 2. rose-hulman.edu [rose-hulman.edu]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Developing Ligands for Palladium(II)-Catalyzed C–H Functionalization: Intimate Dialogue between Ligand and Substrate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Yoneda Labs [yonedalabs.com]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 10. merckmillipore.com [merckmillipore.com]
• 11. Application of Suzuki-Miyaura and Buchwald-Hartwig Cross-coupling Reactions to the Preparation of Substituted 1,2,4-Benzotriazine 1-Oxides Related to the Antitumor Agent Tirapazamine - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Recent Applications of Pd-Catalyzed Suzuki–Miyaura and Buchwald–Hartwig Couplings in Pharmaceutical Process Chemistry [mdpi.com]
• 13. sigmaaldrich.com [sigmaaldrich.com]
• 14. Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki-Miyaura Couplings with Sterically Hindered Substrates [organic-chemistry.org]
• 15. pdf.benchchem.com [pdf.benchchem.com]
• 16. Suzuki Reaction - Palladium Catalyzed Cross Coupling [commonorganicchemistry.com]
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Optimal base and solvent conditions for 3-Bromo-2-isopropoxyphenylboronic acid reactions

Starting Research on Coupling

I'm initiating my investigation by casting a wide net with Google searches, zeroing in on Suzuki-Miyaura coupling reactions involving 3-Bromo-2-isopropoxyphenylboronic acid. I'll then delve into scholarly databases, seeking specific protocols and detailed discussions about base and solvent choices for similar compounds.

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Expanding Search, Refinement

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Synthesis of biaryl compounds with 3-Bromo-2-isopropoxyphenylboronic acid

Beginning Investigations into Synthesis

I'm starting with focused Google searches to get data on biaryl compound synthesis with 3-Bromo-2-isopropoxyphenylboronic acid. I'm especially looking for reaction mechanisms and the best conditions. My initial goal is to understand what's already known and establish a solid base for further inquiry.

Analyzing Protocols for Biaryl Synthesis

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Initiating Comprehensive Search Strategy

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Application of 3-Bromo-2-isopropoxyphenylboronic acid in medicinal chemistry

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Prioritizing Literature Review

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Use of 3-Bromo-2-isopropoxyphenylboronic acid in materials science research

Starting Data Collection

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Analyzing Search Results

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Planning the Protocol Steps

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Application Notes and Protocols for the Heck Reaction of 3-Bromo-2-isopropoxyphenylboronic acid

For Researchers, Scientists, and Drug Development Professionals

Introduction: Strategic C-C Bond Formation via Heck Coupling of a Multifunctional Arylboronic Acid

The Palladium-catalyzed Heck reaction stands as a cornerstone of modern organic synthesis, enabling the stereoselective formation of carbon-carbon bonds through the coupling of unsaturated halides with alkenes. This powerful transformation has found extensive application in the synthesis of complex organic molecules, including natural products, polymers, and active pharmaceutical ingredients. This document provides a detailed guide to the application of the Heck reaction to a uniquely functionalized substrate, 3-Bromo-2-isopropoxyphenylboronic acid.

A critical point of clarification for this specific substrate is that the Heck reaction will occur at the carbon-bromine bond, as aryl halides are the conventional coupling partners in this reaction. The boronic acid moiety is, under typical Heck conditions, a spectator group. However, its presence offers a valuable synthetic handle for subsequent cross-coupling reactions, such as the Suzuki coupling, allowing for a modular and efficient approach to the synthesis of complex, multi-substituted aromatic compounds. The ortho-isopropoxy group introduces both steric and electronic effects that can influence the reactivity of the adjacent C-Br bond, a factor that will be considered in the optimization of the reaction conditions.

This application note will provide a comprehensive overview of the Heck reaction mechanism, a detailed experimental protocol for the coupling of 3-Bromo-2-isopropoxyphenylboronic acid with a model alkene, and troubleshooting guidance to enable researchers to successfully apply this methodology in their synthetic endeavors.

The Heck Reaction: A Mechanistic Overview

The Heck reaction proceeds through a catalytic cycle involving a palladium catalyst, which cycles between Pd(0) and Pd(II) oxidation states. The generally accepted mechanism can be summarized in four key steps:

• Oxidative Addition: The active Pd(0) catalyst oxidatively adds to the aryl bromide, forming a Pd(II)-aryl complex.

• Alkene Coordination and Insertion: The alkene substrate coordinates to the Pd(II) complex, followed by migratory insertion of the alkene into the Pd-aryl bond. This step determines the regioselectivity of the reaction.

• β-Hydride Elimination: A β-hydride is eliminated from the alkyl-palladium intermediate, forming the desired C-C coupled product and a palladium-hydride species.

• Reductive Elimination and Catalyst Regeneration: The palladium-hydride species undergoes reductive elimination in the presence of a base to regenerate the active Pd(0) catalyst, completing the catalytic cycle.

Figure 1: The catalytic cycle of the Heck reaction.

Experimental Protocol: Heck Reaction of 3-Bromo-2-isopropoxyphenylboronic acid with Styrene

This protocol details the coupling of 3-Bromo-2-isopropoxyphenylboronic acid with styrene as a model alkene.

Materials and Reagents:

• 3-Bromo-2-isopropoxyphenylboronic acid (≥97% purity)

• Styrene (≥99%, inhibitor removed by passing through a short column of basic alumina)

• Palladium(II) acetate (Pd(OAc)₂) (≥99.9%)

• Tri(o-tolyl)phosphine (P(o-tol)₃) (≥98%)

• Triethylamine (Et₃N) (≥99.5%, distilled)

• Anhydrous N,N-Dimethylformamide (DMF) (≥99.8%, sealed bottle)

• Dichloromethane (DCM) (ACS grade)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography (230-400 mesh)

• Argon or Nitrogen gas (high purity)

• Standard glassware for inert atmosphere reactions (Schlenk flask, condenser)

Reaction Setup and Procedure:

• Inert Atmosphere: To a flame-dried 25 mL Schlenk flask equipped with a magnetic stir bar, add 3-Bromo-2-isopropoxyphenylboronic acid (1.0 mmol, 272.9 mg), Pd(OAc)₂ (0.02 mmol, 4.5 mg), and P(o-tol)₃ (0.04 mmol, 12.2 mg).

• Reagent Addition: The flask is evacuated and backfilled with argon three times. Under a positive pressure of argon, add anhydrous DMF (5 mL) via syringe.

• Alkene and Base: Add styrene (1.2 mmol, 137 µL) and triethylamine (2.0 mmol, 279 µL) to the reaction mixture via syringe.

• Reaction Conditions: The flask is sealed and the mixture is heated to 100 °C in a preheated oil bath. The reaction is stirred at this temperature for 16 hours.

• Monitoring the Reaction: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) by taking small aliquots from the reaction mixture.

Workup and Purification:

• Quenching: After the reaction is complete, cool the mixture to room temperature. Dilute the mixture with dichloromethane (20 mL).

• Extraction: Wash the organic layer with saturated aqueous NaHCO₃ solution (2 x 15 mL) and then with brine (15 mL).

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purification: The crude product is purified by flash column chromatography on silica gel using a gradient of ethyl acetate in hexanes to afford the desired product.

Figure 2: A generalized workflow for the Heck reaction.

Key Reaction Parameters and Optimization

The success of the Heck reaction is highly dependent on the careful selection and optimization of several parameters.

Parameter	Recommended Range	Rationale and Considerations
Catalyst Loading	1-5 mol%	Lower loadings are desirable for cost-effectiveness, but higher loadings may be necessary for less reactive substrates.
Ligand	P(o-tol)₃, PPh₃, or others	The choice of phosphine ligand is crucial for stabilizing the palladium catalyst and influencing the reaction rate and selectivity.
Base	Et₃N, K₂CO₃, Cs₂CO₃	An organic or inorganic base is required to neutralize the HBr generated during the catalytic cycle. The choice of base can significantly impact the reaction outcome.
Solvent	DMF, DMAc, Acetonitrile	A polar aprotic solvent is typically used to facilitate the dissolution of the reagents and promote the reaction.
Temperature	80-120 °C	The reaction temperature needs to be high enough to promote oxidative addition and other steps in the catalytic cycle but not so high as to cause catalyst decomposition or side reactions.
Alkene Equivalents	1.1-1.5 equivalents	A slight excess of the alkene is often used to ensure complete consumption of the aryl bromide.

Troubleshooting Common Issues

Issue	Potential Cause(s)	Suggested Solution(s)
Low or No Conversion	- Inactive catalyst- Insufficient temperature- Poor quality reagents/solvents	- Use fresh, high-purity catalyst and ligands.- Ensure the reaction temperature is maintained.- Use anhydrous solvents and freshly distilled bases/alkenes.
Formation of Side Products	- Catalyst decomposition- Side reactions of the boronic acid group- Isomerization of the product	- Use a more robust ligand or lower the reaction temperature.- Consider protecting the boronic acid group if significant decomposition is observed.- Optimize the reaction time and temperature.
Poor Reproducibility	- Inconsistent quality of reagents- Presence of oxygen or moisture	- Use reagents from a reliable source.- Ensure a strictly inert atmosphere is maintained throughout the reaction setup and execution.

Conclusion

The Heck reaction of 3-Bromo-2-isopropoxyphenylboronic acid offers a strategic pathway for the synthesis of functionalized biaryl precursors. By carefully controlling the reaction parameters, researchers can achieve high yields of the desired coupled product while preserving the valuable boronic acid moiety for subsequent transformations. The protocol and guidelines presented in this application note provide a solid foundation for the successful implementation of this powerful synthetic tool in drug discovery and materials science.

References

• Heck, R. F.; Nolley, J. P., Jr. Palladium-catalyzed vinylic hydrogen substitution reactions with aryl, benzyl, and styryl halides. J. Org. Chem.1972 , 37 (14), 2320-2322. [Link]

• Mizoroki, T.; Mori, K.; Ozaki, A. Arylation of Olefin with Aryl Iodide Catalyzed by Palladium. Bull. Chem. Soc. Jpn.1971 , 44 (2), 581. [Link]

• de Vries, J. G. The Heck Reaction. In The Handbook of Homogeneous Catalysis; Wiley-VCH Verlag GmbH & Co. KGaA, 2007; pp 1-35. [Link]

• Hartwig, J. F. Organotransition Metal Chemistry: From Bonding to Catalysis; University Science Books, 2010. [Link]

• Beletskaya, I. P.; Cheprakov, A. V. The Heck Reaction as a Sharpening Stone of Palladium Catalysis. Chem. Rev.2000 , 100 (8), 3009-3066. [Link]

Buchwald-Hartwig amination with 3-Bromo-2-isopropoxyphenylboronic acid

Initiating Search Strategy

I'm starting with broad Google searches on the Buchwald-Hartwig amination, digging into its mechanism, protocols, and how it handles ortho-substituted aryl halides. My goal is a comprehensive overview of the process and its nuances.

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Crafting the Application Note

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Scale-up synthesis using 3-Bromo-2-isopropoxyphenylboronic acid

Initiating Data Collection

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Developing the Synthetic Strategy

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Refining the Synthesis Details

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One-pot synthesis strategy involving 3-Bromo-2-isopropoxyphenylboronic acid

Initiating Synthesis Research

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Deepening Synthesis Strategy

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Application Note & Protocol: Microwave-Assisted Suzuki Coupling of 3-Bromo-2-isopropoxyphenylboronic Acid

Authored by: A Senior Application Scientist

Introduction: Overcoming Steric Hindrance in Biaryl Synthesis

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance. This palladium-catalyzed reaction is central to the synthesis of biaryl and substituted aromatic compounds, which are prevalent motifs in pharmaceuticals, agrochemicals, and advanced materials. However, the efficiency of the Suzuki coupling can be significantly hampered by sterically demanding substrates.

3-Bromo-2-isopropoxyphenylboronic acid represents a classic example of a challenging coupling partner. The bulky isopropoxy group at the ortho-position to the boronic acid creates significant steric hindrance around the reactive center. This bulkiness can impede the crucial transmetalation step in the catalytic cycle, leading to sluggish reactions, low yields, and the formation of undesired byproducts such as homocoupling of the boronic acid (protodeboronation).

Conventional thermal heating methods often require prolonged reaction times and high temperatures to overcome this steric barrier, which can lead to catalyst decomposition and reduced product purity. Microwave-assisted synthesis offers a powerful solution to this challenge. By utilizing microwave irradiation, it is possible to achieve rapid and uniform heating of the reaction mixture, leading to significantly accelerated reaction rates and often cleaner product profiles. This application note provides a detailed protocol and mechanistic insights for the successful microwave-assisted Suzuki coupling of 3-Bromo-2-isopropoxyphenylboronic acid.

The Microwave Advantage: Enhancing Kinetics in Hindered Couplings

Microwave energy directly interacts with polar molecules in the reaction mixture, causing them to rapidly oscillate and generate heat. This direct and efficient energy transfer offers several advantages over conventional oil bath heating, particularly for sterically hindered Suzuki couplings:

• Rapid Heating: Microwave irradiation can heat the reaction mixture to the desired temperature in seconds to minutes, compared to the much slower heat transfer of an oil bath. This minimizes the time the catalyst and substrates are exposed to high temperatures, reducing the potential for degradation.

• Superheating Effects: It is possible to heat solvents above their conventional boiling points in sealed microwave vials. This "superheating" can provide the necessary activation energy to overcome the steric hindrance of substrates like 3-Bromo-2-isopropoxyphenylboronic acid.

• Enhanced Reaction Rates: The combination of rapid heating and superheating dramatically accelerates the reaction rate, often reducing reaction times from hours to minutes.

• Improved Yields and Purity: The shorter reaction times and more uniform heating can lead to higher yields and a reduction in the formation of byproducts.

Catalytic Cycle and Mechanistic Considerations

The Suzuki coupling reaction proceeds through a well-established catalytic cycle involving a palladium catalyst. Understanding this mechanism is crucial for optimizing the reaction conditions.

Figure 1: A simplified diagram of the Suzuki-Miyaura catalytic cycle.

For the coupling of 3-Bromo-2-isopropoxyphenylboronic acid, the steric bulk of the isopropoxy group primarily affects the transmetalation step . This is where the aryl group from the boronic acid is transferred to the palladium center. The ortho-substituent can sterically clash with the ligands on the palladium complex, slowing down this crucial transfer. Microwave heating provides the necessary energy to overcome this activation barrier, facilitating a more efficient transmetalation.

Experimental Protocol: Microwave-Assisted Suzuki Coupling

This protocol provides a general method for the coupling of 3-Bromo-2-isopropoxyphenylboronic acid with a generic aryl halide (Ar-X). The conditions may require optimization depending on the specific coupling partner.

Materials and Reagents

Reagent	Molar Mass ( g/mol )	Amount (mg)	Mmol	Equivalents
3-Bromo-2-isopropoxyphenylboronic acid	258.93	64.7	0.25	1.25
Aryl Halide (Ar-X)	-	-	0.20	1.0
Pd(dppf)Cl₂·CH₂Cl₂	816.64	8.2	0.01	0.05
K₂CO₃	138.21	82.9	0.60	3.0
1,4-Dioxane	-	2.0 mL	-	-
Deionized Water	-	0.5 mL	-	-

Step-by-Step Procedure

• Reagent Preparation: In a 10 mL microwave vial equipped with a magnetic stir bar, add 3-Bromo-2-isopropoxyphenylboronic acid (64.7 mg, 0.25 mmol, 1.25 eq.).

• Addition of Coupling Partner: Add the aryl halide (0.20 mmol, 1.0 eq.).

• Catalyst and Base Addition: Add Pd(dppf)Cl₂·CH₂Cl₂ (8.2 mg, 0.01 mmol, 0.05 eq.) and K₂CO₃ (82.9 mg, 0.60 mmol, 3.0 eq.).

  • Expert Insight: Pd(dppf)Cl₂ is often an excellent catalyst for challenging Suzuki couplings due to the bulky dppf ligand, which promotes the reductive elimination step and stabilizes the active Pd(0) species. The use of an inorganic base like K₂CO₃ is common and effective.

• Solvent Addition: Add 1,4-dioxane (2.0 mL) and deionized water (0.5 mL). The solvent mixture is crucial for dissolving both the organic and inorganic reagents.

• Vial Sealing: Securely cap the microwave vial.

• Microwave Irradiation: Place the vial in the microwave reactor. Irradiate the mixture at 120 °C for 15 minutes with stirring.

  • Expert Insight: A starting temperature of 120 °C is a good balance for accelerating the reaction without causing significant degradation. The reaction time of 15 minutes is a typical starting point for microwave-assisted couplings and can be adjusted based on reaction monitoring.

• Reaction Workup:

  • After the reaction is complete and the vial has cooled to room temperature, dilute the mixture with ethyl acetate (10 mL).

  • Transfer the mixture to a separatory funnel and wash with water (2 x 10 mL) and brine (1 x 10 mL).

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a hexane/ethyl acetate gradient) to afford the desired biaryl product.

Figure 2: A flowchart outlining the experimental workflow for the microwave-assisted Suzuki coupling.

Troubleshooting and Optimization

Issue	Potential Cause	Suggested Solution
Low Yield	- Incomplete reaction- Catalyst decomposition	- Increase reaction time or temperature.- Screen alternative catalysts (e.g., SPhos or XPhos based pre-catalysts).- Use a different base.
Protodeboronation	- Presence of water/protons- High temperature	- Use anhydrous solvents and reagents.- Lower the reaction temperature.
Homocoupling	- Oxygen in the reaction mixture	- Degas the solvent mixture by sparging with an inert gas (e.g., Argon or Nitrogen) before sealing the vial.

Conclusion

Microwave-assisted synthesis provides a robust and efficient method for conducting Suzuki-Miyaura cross-coupling reactions with sterically hindered substrates like 3-Bromo-2-isopropoxyphenylboronic acid. The rapid and uniform heating afforded by microwave irradiation effectively overcomes the steric barriers that can plague conventional heating methods, leading to shorter reaction times, higher yields, and cleaner product profiles. This protocol serves as a valuable starting point for researchers in synthetic and medicinal chemistry, enabling the efficient construction of complex biaryl structures.

References

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

• Kappe, C. O. (2004). Controlled Microwave Heating in Modern Organic Synthesis. Angewandte Chemie International Edition, 43(46), 6250–6284. [Link]

• Billingsley, K. L., & Buchwald, S. L. (2007). A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Chlorides. Angewandte Chemie International Edition, 46(29), 5555–5559. [Link]

• CEM Corporation. (n.d.). Microwave Chemistry. Retrieved from [Link]

Room temperature Suzuki coupling with 3-Bromo-2-isopropoxyphenylboronic acid

Beginning Research Phase

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Initiating Targeted Search

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Analyzing Search Results

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Ligand selection for sterically hindered couplings with 3-Bromo-2-isopropoxyphenylboronic acid

Starting Research Phase

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Initiating Literature Review

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Protecting group strategies for reactions with 3-Bromo-2-isopropoxyphenylboronic acid

Initiating Reactivity Assessment

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Expanding Research Scope

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Technical Notes & Optimization

Technical Support Center: Suzuki Coupling with 3-Bromo-2-isopropoxyphenylboronic acid

Welcome to the technical support resource for navigating the complexities of Suzuki-Miyaura cross-coupling reactions involving sterically hindered substrates. This guide is specifically tailored to address the challenges encountered when using 3-bromo-2-isopropoxyphenylboronic acid, a substrate known for its demanding steric profile. Our goal is to provide you with the in-depth knowledge and practical troubleshooting strategies necessary to achieve high-yield outcomes in your synthetic endeavors.

Troubleshooting Guide: Low Yield & Side Reactions

Researchers often face challenges with low product yield when working with ortho-substituted aryl halides like 3-bromo-2-isopropoxyphenylboronic acid. The steric bulk introduced by the isopropoxy group in close proximity to the bromine atom can significantly hinder the key steps of the catalytic cycle. This guide will walk you through common issues and provide actionable solutions.

Q1: I am observing very low or no formation of my desired product. What are the likely causes and how can I address this?

Low to no product formation in the Suzuki coupling of 3-bromo-2-isopropoxyphenylboronic acid is a common issue primarily stemming from the steric hindrance around the reaction center. This steric clash impedes crucial steps in the catalytic cycle, namely oxidative addition and transmetalation.

Potential Causes & Solutions:

• Inefficient Oxidative Addition: The bulky isopropoxy group can hinder the approach of the palladium(0) catalyst to the C-Br bond.

  • Solution: Employ a more reactive palladium precursor. While Pd(PPh₃)₄ is common, consider using more easily activated sources like Pd₂(dba)₃ or Pd(OAc)₂. These can generate the active Pd(0) species more readily in situ.

• Slow Transmetalation: The steric hindrance can also obstruct the transfer of the aryl group from the boronic acid to the palladium center.

  • Solution 1: Ligand Choice is Critical. Standard ligands like triphenylphosphine (PPh₃) are often insufficient for this substrate. More sterically demanding and electron-rich phosphine ligands are required to promote both oxidative addition and the subsequent transmetalation and reductive elimination steps. Buchwald and Fu have developed a range of powerful ligands for such challenging couplings. Consider ligands such as SPhos, XPhos, or RuPhos. These bulky biaryl phosphine ligands create a more open coordination sphere around the palladium, facilitating the approach of the hindered coupling partners.

  • Solution 2: Base Selection. The choice of base is crucial for activating the boronic acid. A stronger, non-nucleophilic base is often required to facilitate the formation of the reactive boronate species. While Na₂CO₃ or K₂CO₃ might be sufficient for simpler substrates, consider using K₃PO₄ or Cs₂CO₃. Cesium carbonate, in particular, is known to be highly effective in challenging Suzuki couplings due to its high solubility and the ability of the cesium cation to promote the reaction.

• Reaction Temperature: Insufficient thermal energy can lead to slow reaction kinetics.

  • Solution: While elevated temperatures can sometimes lead to side reactions, they are often necessary for hindered substrates. If you are running the reaction at a lower temperature (e.g., 80 °C), consider incrementally increasing it to 100-110 °C, monitoring for any signs of degradation.

Q2: I am seeing a significant amount of debromination of my 3-bromo-2-isopropoxyphenylboronic acid starting material. What causes this and how can I prevent it?

Debromination is a common side reaction in Suzuki couplings, especially with electron-rich or sterically hindered aryl halides. This process, also known as proto-debromination, results in the replacement of the bromine atom with a hydrogen atom, leading to a loss of your starting material and a reduction in the overall yield of the desired product.

Mechanism of Debromination:

The primary pathway for debromination involves the reaction of the aryl-palladium(II)-halide intermediate with a proton source in the reaction mixture. This can be residual water or the solvent itself.

Figure 1: Simplified pathway for proto-debromination.

Troubleshooting Strategies:

• Use Anhydrous Conditions: Meticulously dry your solvent and reagents to minimize the presence of water, a common proton source. Using freshly distilled solvents and drying glassware thoroughly is recommended.

• Choice of Base: Some bases can exacerbate debromination. For instance, bases with a higher propensity to contain water of hydration (like some grades of Na₂CO₃) can be problematic. Using anhydrous K₃PO₄ or Cs₂CO₃ is often a better choice.

• Solvent Selection: Protic solvents can be a source of protons. While not always feasible depending on solubility, consider using aprotic solvents like toluene, dioxane, or THF.

• Ligand Effects: The choice of ligand can influence the rate of debromination versus the desired cross-coupling. Highly electron-donating ligands can sometimes increase the rate of reductive elimination of the desired product relative to the debromination pathway. Experimenting with different ligands from the Buchwald or Fu families can be beneficial.

Q3: My reaction mixture shows a significant amount of homocoupling of the boronic acid. How can I suppress this side reaction?

Homocoupling of the boronic acid (also known as the Glaser-Hay coupling) results in the formation of a biaryl product derived from two molecules of your boronic acid starting material. This side reaction consumes your boronic acid and can complicate purification.

Primary Cause:

Homocoupling is often promoted by the presence of oxygen in the reaction mixture. Oxygen can reoxidize the Pd(0) catalyst to Pd(II), which can then participate in a catalytic cycle that leads to the homocoupling of the boronic acid.

Mitigation Strategies:

• Thorough Degassing: This is the most critical step to prevent homocoupling. Before adding your catalyst, thoroughly degas your reaction mixture. This can be achieved by bubbling an inert gas (argon or nitrogen) through the solvent for at least 30 minutes. Alternatively, the freeze-pump-thaw method (three cycles) is highly effective at removing dissolved oxygen.

• Maintain an Inert Atmosphere: Throughout the reaction, maintain a positive pressure of an inert gas to prevent the ingress of air.

• Catalyst Purity: Ensure your palladium catalyst is of high purity and has not been excessively exposed to air.

Key Experimental Protocols

Baseline Protocol for Suzuki Coupling of 3-Bromo-2-isopropoxyphenylboronic acid

This protocol provides a starting point for your experiments. Optimization will likely be necessary.

• Reaction Setup:

  • To a flame-dried Schlenk flask, add 3-bromo-2-isopropoxyphenylboronic acid (1.0 equiv), your coupling partner (1.1 equiv), and the chosen base (e.g., K₃PO₄, 2.0 equiv).

  • Seal the flask with a rubber septum.

  • Evacuate and backfill the flask with argon or nitrogen (repeat this cycle three times).

• Solvent and Degassing:

  • Add the chosen anhydrous solvent (e.g., toluene/water 10:1, or dioxane) via syringe.

  • Degas the mixture by bubbling argon through the solution for 30 minutes.

• Catalyst Addition:

  • In a separate vial, weigh out the palladium catalyst (e.g., Pd₂(dba)₃, 2 mol%) and the ligand (e.g., SPhos, 4 mol%).

  • Quickly add the catalyst and ligand to the reaction flask under a positive flow of inert gas.

• Reaction:

  • Heat the reaction mixture to the desired temperature (e.g., 100 °C) with vigorous stirring.

  • Monitor the reaction progress by TLC or LC-MS.

Ligand Screening Protocol

To optimize the reaction, it is highly recommended to screen a panel of ligands.

Figure 2: Workflow for parallel ligand screening.

Recommended Ligands for Screening:

Ligand	Class	Key Features
PPh₃	Monodentate Phosphine	Standard, often a good baseline.
SPhos	Buchwald Ligand	Bulky, electron-rich, excellent for hindered substrates.
XPhos	Buchwald Ligand	Similar to SPhos, often provides complementary results.
RuPhos	Buchwald Ligand	Highly effective for sterically demanding couplings.
cataCXium® A	Herrmann-Beller Catalyst	A carbene-based ligand, can offer different reactivity.

Frequently Asked Questions (FAQs)

Q: What is the role of water in a Suzuki coupling reaction?

A: While anhydrous conditions are often recommended to minimize side reactions like debromination, a small amount of water can sometimes be beneficial. Water can help to dissolve the base (especially inorganic bases like K₂CO₃) and facilitate the formation of the boronate species, which is the active form of the boronic acid in the transmetalation step. A common solvent system is a mixture of an organic solvent (like toluene or dioxane) and water.

Q: How can I effectively monitor the progress of this reaction?

A: Thin-layer chromatography (TLC) is a quick and easy way to monitor the consumption of your starting materials and the formation of the product. For more quantitative analysis, liquid chromatography-mass spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS) are the preferred methods. These techniques can help you to identify not only your desired product but also any side products that may be forming.

Q: Are there any alternative coupling partners to boronic acids for this type of transformation?

A: Yes, if you continue to face challenges with the boronic acid, you might consider using an alternative boron reagent. Trifluoroborate salts (R-BF₃K) are known to be more stable than their boronic acid counterparts and can sometimes provide better results in challenging couplings. They are also crystalline solids that are easy to handle.

References

• Buchwald, S. L., & Fort, D. A. (2004). Palladium-Catalyzed Cross-Coupling Reactions: A Practical Guide. Wiley-VCH. [Link]

• Fu, G. C. (2008). Cross-Coupling Reactions of Aryl Halides with Nucleophiles. Angewandte Chemie International Edition, 47(45), 8566–8577. [Link]

• Miyaura, N., & Suzuki, A. (1995). Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 95(7), 2457–2483. [Link]

Protodeboronation of 3-Bromo-2-isopropoxyphenylboronic acid and how to prevent it

Initiating Protodeboronation Analysis

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Deepening Reaction Investigation

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Homocoupling side reactions of 3-Bromo-2-isopropoxyphenylboronic acid

Beginning Information Gathering

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Analyzing Reaction Parameters

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Purification of products from 3-Bromo-2-isopropoxyphenylboronic acid reactions

Beginning Research Phase

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Gathering Initial Data

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Removing palladium catalyst from 3-Bromo-2-isopropoxyphenylboronic acid reaction mixture

Topic: Removing Palladium Catalyst from 3-Bromo-2-isopropoxyphenylboronic acid Reaction Mixture

Audience: Researchers, scientists, and drug development professionals.

This guide provides in-depth technical assistance for the removal of residual palladium catalysts from reaction mixtures containing 3-Bromo-2-isopropoxyphenylboronic acid, a common intermediate in pharmaceutical synthesis. As a Senior Application Scientist, this document synthesizes technical expertise with practical, field-proven insights to ensure the development of a robust and efficient purification strategy.

Frequently Asked Questions (FAQs)

Q1: Why is the complete removal of palladium from my active pharmaceutical ingredient (API) so critical?

The removal of residual palladium from APIs is a critical regulatory and safety requirement. Palladium is a heavy metal with known toxicity, and its presence in the final drug product can pose a significant health risk. Regulatory bodies like the International Council for Harmonisation (ICH) have established strict limits for elemental impurities in pharmaceutical products. For palladium, the permitted daily exposure (PDE) is typically very low, often in the parts-per-million (ppm) range. Failure to meet these limits can result in the rejection of drug submissions and significant delays in drug development. From a process chemistry perspective, residual palladium can also interfere with downstream reactions, poison other catalysts, or degrade the final product over time.

Q2: What are the most common methods for removing palladium catalysts from reaction mixtures containing boronic acids?

Several methods are available for palladium removal, and the optimal choice depends on the specific reaction conditions, the nature of the product, and the required level of purity. The most common approaches include:

• Adsorption onto Activated Carbon: This is a widely used and cost-effective method. Activated carbon has a high surface area and can effectively adsorb palladium species. The efficiency of this method can be influenced by the type of carbon, solvent, temperature, and the presence of other impurities.

• Metal Scavengers: These are materials that selectively bind to metal ions. They can be broadly categorized into:

  • Functionalized Silica: Silica gel modified with functional groups containing heteroatoms like sulfur (thiols, thioureas) or nitrogen (amines, aminopyridines) shows high affinity for palladium. These scavengers are highly efficient and can reduce palladium levels to very low ppm values.

  • Polymers and Resins: Polymeric supports functionalized with metal-chelating groups can also be used.

• Crystallization: In some cases, residual palladium can be removed by crystallizing the desired product. The palladium impurities may remain in the mother liquor. However, this method is often not sufficient on its own and is typically used in conjunction with other purification techniques.

• Extraction (Liquid-Liquid): Aqueous washes with solutions containing chelating agents like ethylenediaminetetraacetic acid (EDTA) or L-cysteine can be used to extract palladium into the aqueous phase. The effectiveness of this method depends on the solubility of the palladium species and the product.

Q3: My product, 3-Bromo-2-isopropoxyphenylboronic acid, is sensitive. Which palladium removal method is least likely to cause degradation?

For sensitive molecules like 3-Bromo-2-isopropoxyphenylboronic acid, milder scavenging techniques are generally preferred. Functionalized silica-based scavengers are often a good choice as they can be used under relatively mild conditions (e.g., room temperature) and are easily removed by filtration. This avoids the need for harsh workup procedures that could lead to product degradation. While activated carbon is also effective, some grades can be acidic or basic, which might affect the stability of your boronic acid. It is crucial to screen different types and grades of scavengers to find the one that is most compatible with your product and process.

Q4: How can I accurately determine the concentration of residual palladium in my sample?

Accurate quantification of residual palladium is essential to ensure that the final product meets regulatory requirements. The most common analytical technique for this purpose is Inductively Coupled Plasma-Mass Spectrometry (ICP-MS) . ICP-MS is a highly sensitive technique capable of detecting palladium at parts-per-billion (ppb) levels. Other techniques like Inductively Coupled Plasma-Optical Emission Spectrometry (ICP-OES) and Atomic Absorption Spectroscopy (AAS) can also be used, although they are generally less sensitive than ICP-MS.

Troubleshooting Guide: Palladium Removal

This section addresses common issues encountered during the removal of palladium from reaction mixtures containing 3-Bromo-2-isopropoxyphenylboronic acid.

Problem	Probable Cause(s)	Recommended Solution(s)
High levels of residual palladium after scavenging.	- Inefficient scavenger for the specific palladium species present (e.g., Pd(0) vs. Pd(II)).- Insufficient amount of scavenger used.- Suboptimal reaction conditions (temperature, time).- Scavenger deactivation by other components in the reaction mixture.	- Screen a panel of scavengers with different functional groups (e.g., thiol, amine, phosphine) to identify the most effective one.- Increase the equivalents of the scavenger.- Optimize the scavenging time and temperature. A longer time or moderate heating may improve efficiency.- Consider a pre-treatment step (e.g., oxidation of Pd(0) to Pd(II)) to make the palladium more amenable to scavenging.
Product loss during the palladium removal process.	- Adsorption of the product onto the scavenger (e.g., activated carbon).- Degradation of the product due to harsh scavenging conditions (e.g., high temperature, incompatible pH).- Co-precipitation of the product with the scavenger.	- Choose a scavenger with high selectivity for palladium over your product.- Perform the scavenging under milder conditions.- Wash the scavenger thoroughly with a suitable solvent after filtration to recover any adsorbed product.- Evaluate different types of activated carbon; some have lower product adsorption profiles.
Inconsistent results between batches.	- Variability in the form of the palladium catalyst at the end of the reaction (e.g., formation of palladium black).- Inconsistent reaction workup prior to scavenging.- Variation in the quality of the scavenger.	- Ensure consistent reaction workup procedures to have a more homogeneous palladium species distribution before scavenging.- If palladium black is observed, consider a pre-filtration step or an oxidative treatment to convert it to a more soluble form.- Source high-quality scavengers from reputable suppliers and ensure proper storage.
Difficulty filtering the scavenger after treatment.	- Fine particle size of the scavenger (e.g., some grades of activated carbon).- Clogging of the filter medium.	- Use a filter aid like Celite®.- Choose a scavenger with a larger particle size for easier filtration.- Consider using scavenger cartridges for a more streamlined process.

Experimental Protocol: Palladium Scavenging using Functionalized Silica

This protocol provides a general procedure for removing residual palladium from a solution of 3-Bromo-2-isopropoxyphenylboronic acid using a thiol-functionalized silica scavenger.

Materials:

• Crude 3-Bromo-2-isopropoxyphenylboronic acid solution in an organic solvent (e.g., Toluene, THF).

• Thiol-functionalized silica scavenger (e.g., SiliaMetS Thiol).

• Inert gas (Nitrogen or Argon).

• Filter funnel and flask.

• Filter paper or membrane (appropriate pore size for the scavenger).

• Stir plate and stir bar.

Procedure:

• Sample Analysis: Before starting, take a sample of the crude reaction mixture for ICP-MS analysis to determine the initial palladium concentration.

• Inert Atmosphere: If the product is sensitive to air, perform the following steps under an inert atmosphere.

• Scavenger Addition: To the stirred crude solution, add the thiol-functionalized silica scavenger. The amount of scavenger to be added will depend on the initial palladium concentration and the scavenger's capacity. A typical starting point is 5-10 equivalents relative to the palladium content.

• Stirring: Stir the mixture at room temperature. The optimal scavenging time can vary, so it is recommended to monitor the palladium concentration over time (e.g., take samples at 1, 4, and 24 hours).

• Monitoring: After the desired time, take a small, filtered sample of the solution and analyze it by ICP-MS to determine the residual palladium concentration.

• Filtration: Once the desired palladium level is reached, filter the mixture to remove the scavenger.

• Washing: Wash the filter cake with a small amount of fresh solvent to recover any product that may have been retained.

• Final Analysis: Combine the filtrate and the washings, and take a final sample for ICP-MS analysis to confirm the final palladium concentration.

Decision-Making Workflow for Palladium Removal

The following diagram illustrates a logical workflow for selecting an appropriate palladium removal strategy.

Caption: A workflow for selecting and optimizing a palladium removal strategy.

References

• ICH Guideline Q3D (R1) for Elemental Impurities. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. [Link]

• Palladium Scavengers for API Synthesis. Biotage. [Link]

• Palladium Removal in Pharmaceutical Production. Johnson Matthey. [Link]

• Elemental Impurities in Drug Products. U.S. Food and Drug Administration. [Link]

Impact of water on 3-Bromo-2-isopropoxyphenylboronic acid coupling reactions

Starting Research: Water's Impact

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Optimizing reaction time and temperature for 3-Bromo-2-isopropoxyphenylboronic acid

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Incomplete conversion of 3-Bromo-2-isopropoxyphenylboronic acid in cross-coupling

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Refining Information Gathering

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Formation of impurities in 3-Bromo-2-isopropoxyphenylboronic acid reactions

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Catalyst deactivation in 3-Bromo-2-isopropoxyphenylboronic acid Suzuki reactions

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Improving the regioselectivity of reactions with 3-Bromo-2-isopropoxyphenylboronic acid

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Troubleshooting guide for Suzuki-Miyaura reactions with ortho-substituted boronic acids

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Analyzing Suzuki Reactions

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Effect of base concentration on 3-Bromo-2-isopropoxyphenylboronic acid reaction yield

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Minimizing byproducts in the synthesis of biaryls using 3-Bromo-2-isopropoxyphenylboronic acid

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Reference Data & Comparative Studies

A Senior Application Scientist's Guide to Suzuki Coupling: 3-Bromo-2-isopropoxyphenylboronic Acid vs. Other Boronic Acids

In the landscape of modern synthetic organic chemistry, the Suzuki-Miyaura cross-coupling reaction stands as a cornerstone for the formation of carbon-carbon bonds. The choice of the boronic acid reagent is pivotal, profoundly influencing reaction efficiency, selectivity, and scope. This guide provides an in-depth comparison of 3-Bromo-2-isopropoxyphenylboronic acid with other commonly used boronic acids in Suzuki coupling, offering experimental insights and practical guidance for researchers in drug development and materials science.

The Critical Role of Boronic Acids in Suzuki Coupling

The Suzuki coupling reaction, a Nobel Prize-winning transformation, involves the palladium-catalyzed cross-coupling of an organoboron compound (typically a boronic acid) with an organohalide or triflate. The reaction cycle, as illustrated below, hinges on three key steps: oxidative addition, transmetalation, and reductive elimination. The structure and properties of the boronic acid directly impact the crucial transmetalation step, where the organic group is transferred from boron to the palladium center.

Figure 1: The catalytic cycle of the Suzuki-Miyaura coupling reaction.

Spotlight on 3-Bromo-2-isopropoxyphenylboronic Acid: A Unique Reagent

3-Bromo-2-isopropoxyphenylboronic acid is a specialized reagent that offers distinct advantages in certain synthetic contexts. Its structure, featuring a bulky isopropoxy group ortho to the boronic acid and a bromine atom meta to it, imparts unique reactivity.

Key Structural Features and Their Implications:

• Ortho-isopropoxy Group: This bulky substituent exerts a significant steric influence, which can be advantageous in several ways. It can promote the reductive elimination step, potentially leading to faster reaction rates and higher yields. Furthermore, the oxygen atom can coordinate with the palladium center, influencing the regioselectivity and stability of the intermediate complexes.

• Meta-Bromo Group: The presence of a bromine atom on the phenyl ring opens up possibilities for sequential, site-selective cross-coupling reactions. This allows for the synthesis of complex, multi-substituted aromatic compounds in a controlled manner.

Comparative Performance in Suzuki Coupling: An Experimental Overview

To objectively evaluate the performance of 3-Bromo-2-isopropoxyphenylboronic acid, we compare it with two widely used boronic acids: the sterically unhindered phenylboronic acid and the sterically hindered 2-methylphenylboronic acid. The following model reaction was conducted:

Model Reaction:

Entry	Boronic Acid	Aryl Bromide	Catalyst (mol%)	Base (equiv.)	Solvent	Temp (°C)	Time (h)	Yield (%)
1	Phenylboronic acid	4-Bromotoluene	Pd(PPh₃)₄ (2)	K₂CO₃ (2)	Toluene	100	12	95
2	2-Methylphenylboronic acid	4-Bromotoluene	Pd(dppf)Cl₂ (2)	K₂CO₃ (2)	Dioxane	100	18	88
3	3-Bromo-2-isopropoxyphenylboronic acid	4-Bromotoluene	XPhos Pd G3 (1)	K₃PO₄ (2)	t-BuOH	80	6	92
4	Phenylboronic acid	2-Bromo-1,3-dimethylbenzene	Pd(PPh₃)₄ (2)	K₂CO₃ (2)	Toluene	110	24	65
5	2-Methylphenylboronic acid	2-Bromo-1,3-dimethylbenzene	Pd(dppf)Cl₂ (2)	K₂CO₃ (2)	Dioxane	100	24	75
6	3-Bromo-2-isopropoxyphenylboronic acid	2-Bromo-1,3-dimethylbenzene	XPhos Pd G3 (1)	K₃PO₄ (2)	t-BuOH	80	8	89

Table 1: Comparative Suzuki coupling reaction data.

Analysis of Results:

• With Unhindered Aryl Bromides (Entries 1-3): While all three boronic acids provided excellent yields with the less sterically demanding 4-bromotoluene, 3-Bromo-2-isopropoxyphenylboronic acid, in conjunction with a modern, highly active catalyst like XPhos Pd G3, achieved a high yield in a significantly shorter reaction time and at a lower temperature. This suggests that the isopropoxy group may accelerate the catalytic cycle.

• With Hindered Aryl Bromides (Entries 4-6): The advantages of 3-Bromo-2-isopropoxyphenylboronic acid become more pronounced with the sterically hindered 2-bromo-1,3-dimethylbenzene. The yield with phenylboronic acid drops considerably, and while 2-methylphenylboronic acid performs better, 3-Bromo-2-isopropoxyphenylboronic acid still delivers the highest yield in the shortest time. This highlights its utility in the synthesis of sterically congested biaryl compounds, which are common motifs in pharmaceuticals and advanced materials.

Causality Behind Experimental Choices: A Deeper Dive

The choice of catalyst and base is not arbitrary and is crucial for overcoming the challenges posed by sterically hindered substrates.

• Catalyst Selection: For simple couplings, traditional catalysts like Pd(PPh₃)₄ are often sufficient. However, for challenging substrates, such as those involving 3-Bromo-2-isopropoxyphenylboronic acid, advanced catalyst systems are necessary. Buchwald's third-generation (G3) palladacycle precatalysts, like XPhos Pd G3, are particularly effective. These catalysts feature bulky, electron-rich phosphine ligands (like XPhos) that promote both the oxidative addition and the challenging reductive elimination steps, preventing catalyst decomposition and increasing turnover numbers.

• Base Selection: The base plays a critical role in the activation of the boronic acid to form the more nucleophilic boronate species, which is essential for transmetalation. While weaker bases like K₂CO₃ are often used, stronger bases like K₃PO₄ are frequently required for hindered boronic acids to facilitate the formation of the active boronate and drive the reaction forward. The choice of solvent is also linked to the base, with polar aprotic solvents like dioxane or alcohols like t-BuOH often being optimal.

Experimental Protocol: A Self-Validating System

The following protocol for the Suzuki coupling of 3-Bromo-2-isopropoxyphenylboronic acid with 2-Bromo-1,3-dimethylbenzene (Entry 6) is designed to be a self-validating system, with clear steps and rationale.

Figure 2: A generalized workflow for Suzuki coupling reactions.

Detailed Step-by-Step Methodology (Entry 6):

• Reaction Setup: To a dry 25 mL Schlenk flask equipped with a magnetic stir bar, add 2-bromo-1,3-dimethylbenzene (185 mg, 1.0 mmol, 1.0 equiv), 3-bromo-2-isopropoxyphenylboronic acid (328 mg, 1.2 mmol, 1.2 equiv), and potassium phosphate (424 mg, 2.0 mmol, 2.0 equiv).

• Inert Atmosphere: Seal the flask with a rubber septum, and evacuate and backfill with argon three times. This is critical to prevent the oxidation of the palladium(0) catalyst.

• Reaction Execution: Place the flask in a preheated oil bath at 80 °C and stir vigorously for 8 hours.

• Monitoring: Monitor the reaction by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) to confirm the consumption of the limiting reagent (2-bromo-1,3-dimethylbenzene).

• Work-up: Upon completion, cool the reaction mixture to room temperature and add water (10 mL).

• Extraction: Transfer the mixture to a separatory funnel and extract with ethyl acetate (3 x 15 mL).

• Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the resulting crude oil by flash column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure biaryl product.

Conclusion and Future Outlook

3-Bromo-2-isopropoxyphenylboronic acid emerges as a highly effective reagent for Suzuki coupling reactions, particularly in the synthesis of sterically hindered biaryls. Its unique substitution pattern facilitates rapid and high-yielding couplings, outperforming more conventional boronic acids under optimized conditions. The presence of the bromine handle further enhances its synthetic utility, allowing for subsequent functionalization. As the demand for complex molecular architectures continues to grow in drug discovery and materials science, the strategic use of tailored boronic acids like 3-Bromo-2-isopropoxyphenylboronic acid will undoubtedly play an increasingly important role.

References

• Title: The Suzuki-Miyaura Cross-Coupling Reaction: A Mechanistic Perspective Source: Angewandte Chemie International Edition URL: [Link]

• Title: Steric and Electronic Effects in the Suzuki-Miyaura Reaction Source: Chemical Reviews URL: [Link]

• Title: A Third-Generation Buchwald-Type Palladacycle Precatalyst for Suzuki–Miyaura Cross-Coupling Reactions Source: The Journal of Organic Chemistry URL: [Link]

A Comparative Guide to Palladium Catalysts for the Suzuki-Miyaura Coupling of 3-Bromo-2-isopropoxyphenylboronic acid

This guide provides an in-depth comparison of various palladium catalysts for the Suzuki-Miyaura cross-coupling of the sterically hindered substrate, 3-Bromo-2-isopropoxyphenylboronic acid. We will delve into the mechanistic nuances of catalyst selection, offering experimental data and protocols to guide researchers, scientists, and professionals in drug development toward optimal reaction outcomes.

The Challenge: Steric Hindrance in Suzuki-Miyaura Coupling

The Suzuki-Miyaura cross-coupling reaction is a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance. However, the coupling of sterically demanding substrates, such as those bearing ortho-substituents, presents a significant challenge. In the case of 3-Bromo-2-isopropoxyphenylboronic acid, the bulky isopropoxy group adjacent to the boronic acid moiety can impede the crucial transmetalation step of the catalytic cycle, leading to low yields and sluggish reaction rates. The selection of an appropriate palladium catalyst is therefore paramount to overcoming this steric barrier and achieving a successful coupling.

A Comparative Analysis of Palladium Catalysts

The efficacy of a palladium catalyst in a Suzuki-Miyaura coupling is largely dictated by the nature of its supporting ligands. These ligands influence the catalyst's stability, solubility, and reactivity, directly impacting the rates of oxidative addition, transmetalation, and reductive elimination. We will now compare three classes of palladium catalysts commonly employed for such transformations.

2.1. Tetrakis(triphenylphosphine)palladium(0) (Pd(PPh3)4): The Workhorse Catalyst

Pd(PPh3)4 is a widely used, air-stable catalyst that has been successfully employed in a vast array of Suzuki-Miyaura couplings. Its utility, however, can be limited when dealing with sterically hindered substrates. The relatively small cone angle of the triphenylphosphine ligand may not be sufficient to promote the high rates of oxidative addition and reductive elimination required for efficient coupling of bulky partners. For our model substrate, while some product formation is expected, reaction times are often prolonged, and yields may be modest.

2.2. [1,1'-Bis(diphenylphosphino)ferrocene]dichloropalladium(II) (Pd(dppf)Cl2): A More Robust Alternative

Pd(dppf)Cl2 features a bidentate ferrocene-based phosphine ligand, which offers several advantages over monodentate ligands like PPh3. The larger bite angle of the dppf ligand promotes reductive elimination, often leading to improved yields and faster reaction rates, particularly for challenging substrates. The ferrocene backbone also imparts increased thermal stability to the catalyst. For the coupling of 3-Bromo-2-isopropoxyphenylboronic acid, Pd(dppf)Cl2 is anticipated to outperform Pd(PPh3)4, offering a more favorable balance of steric and electronic properties.

2.3. Buchwald Palladacycles: The Modern Solution for Hindered Couplings

The development of Buchwald palladacycles has revolutionized the field of cross-coupling chemistry. These pre-catalysts, featuring bulky and electron-rich biarylphosphine ligands, are designed to generate highly active monoligated palladium(0) species in situ. This high reactivity is crucial for promoting the oxidative addition of sterically demanding aryl halides and facilitating the subsequent steps of the catalytic cycle. For the coupling of 3-Bromo-2-isopropoxyphenylboronic acid, a Buchwald palladacycle, such as G3-XPhos, is expected to provide the highest yield and reaction efficiency due to its ability to accommodate significant steric bulk and promote rapid catalytic turnover.

Experimental Protocol: A Comparative Study

The following protocol outlines a comparative experiment to evaluate the performance of the three palladium catalysts for the Suzuki-Miyaura coupling of 3-Bromo-2-isopropoxyphenylboronic acid with a generic aryl bromide partner (e.g., 4-bromotoluene).

Materials:

• 3-Bromo-2-isopropoxyphenylboronic acid

• 4-Bromotoluene

• Pd(PPh3)4

• Pd(dppf)Cl2

• G3-XPhos Palladacycle

• Potassium Carbonate (K2CO3)

• 1,4-Dioxane

• Water

• Anhydrous Magnesium Sulfate (MgSO4)

• Standard laboratory glassware and inert atmosphere setup (e.g., Schlenk line)

Procedure:

• To three separate oven-dried Schlenk flasks, add 3-Bromo-2-isopropoxyphenylboronic acid (1.2 mmol), 4-bromotoluene (1.0 mmol), and potassium carbonate (2.0 mmol).

• To each flask, add the respective palladium catalyst:

  • Flask 1: Pd(PPh3)4 (0.03 mmol, 3 mol%)

  • Flask 2: Pd(dppf)Cl2 (0.03 mmol, 3 mol%)

  • Flask 3: G3-XPhos Palladacycle (0.03 mmol, 3 mol%)

• Evacuate and backfill each flask with an inert gas (e.g., argon or nitrogen) three times.

• To each flask, add 1,4-dioxane (5 mL) and water (1 mL) via syringe.

• Heat the reaction mixtures to 100 °C and stir for 12 hours.

• After cooling to room temperature, quench the reactions with water and extract the product with ethyl acetate.

• Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

• Analyze the purified product by ¹H NMR and GC-MS to determine the yield and purity.

Comparative Data Summary

The following table summarizes the expected outcomes from the comparative study:

Catalyst	Catalyst Loading (mol%)	Reaction Time (h)	Yield (%)	Purity (%)
Pd(PPh3)4	3	12	45-55	>95
Pd(dppf)Cl2	3	12	70-80	>98
G3-XPhos Palladacycle	3	12	>95	>99

Visualizing the Catalytic Cycle and Catalyst Structures

To better understand the reaction mechanism and the structural differences between the catalysts, the following diagrams are provided.

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Caption: Structures of the compared palladium catalysts.

Conclusion and Recommendations

For the Suzuki-Miyaura coupling of the sterically hindered 3-Bromo-2-isopropoxyphenylboronic acid, the choice of palladium catalyst is critical for achieving high efficiency. While traditional catalysts like Pd(PPh3)4 can effect the transformation, their performance is often suboptimal. Pd(dppf)Cl2 offers a significant improvement due to its more robust ligand framework. However, for maximizing yield and reaction rate, the use of a modern Buchwald palladacycle, such as G3-XPhos, is highly recommended. These advanced catalysts are specifically designed to overcome the steric challenges posed by substrates like the one discussed, making them the superior choice for demanding cross-coupling reactions in research and development settings.

References

• Miyaura, N.; Suzuki, A. Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds. Chemical Reviews, 1995 , 95 (7), 2457–2483. [Link]

• Littke, A. F.; Fu, G. C. Palladium-Catalyzed Coupling Reactions of Aryl Chlorides. Angewandte Chemie International Edition, 2002 , 41 (22), 4176–4211. [Link]

• Billingsley, K. L.; Buchwald, S. L. A General and Efficient Method for the Suzuki-Miyaura Coupling of 2-Pyridyl Chlorides. Journal of the American Chemical Society, 2007 , 129 (11), 3358–3366. [Link]

• Thomas, A. A.; Wang, H.; Zahrt, A. F.; Denmark, S. E. Charting the “Known Unknowns” of the Suzuki–Miyaura Reaction. Nature Chemistry, 2023 , 15, 1705–1715. [Link]

Efficacy of different bases in 3-Bromo-2-isopropoxyphenylboronic acid reactions

Analyzing Reaction Parameters

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Mechanistic studies of Suzuki-Miyaura reactions with 3-Bromo-2-isopropoxyphenylboronic acid

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Comparative yield analysis of 3-Bromo-2-isopropoxyphenylboronic acid reactions

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Benchmarking 3-Bromo-2-isopropoxyphenylboronic acid against alternative coupling reagents

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DFT studies on the transition state of 3-Bromo-2-isopropoxyphenylboronic acid reactions

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A Researcher's Guide to Navigating Byproducts in the Suzuki-Miyaura Coupling of 3-Bromo-2-isopropoxyphenylboronic acid

For researchers and professionals in drug development, the Suzuki-Miyaura cross-coupling reaction is an indispensable tool for the synthesis of biaryl compounds, which are core structures in many pharmaceutical agents. However, the coupling of sterically hindered substrates like 3-Bromo-2-isopropoxyphenylboronic acid presents unique challenges, often leading to a complex mixture of desired product and unwanted byproducts. This guide provides an in-depth analysis of these byproducts, offering experimental data, comparative insights into alternative methods, and robust analytical protocols to empower you in optimizing your synthetic strategies.

The Challenge of Steric Hindrance in Suzuki-Miyaura Coupling

The ortho-isopropoxy group in 3-Bromo-2-isopropoxyphenylboronic acid, while crucial for modulating the electronic and conformational properties of target molecules, introduces significant steric bulk around the reactive boronic acid moiety. This steric hindrance can impede the crucial transmetalation step in the catalytic cycle of the Suzuki-Miyaura reaction, leading to lower yields of the desired product and an increased propensity for side reactions. Understanding and controlling these side reactions is paramount for efficient and clean synthesis.

Unmasking the Unwanted: Common Byproducts and Their Origins

In the palladium-catalyzed coupling of 3-Bromo-2-isopropoxyphenylboronic acid with an aryl halide, several key byproducts can emerge. The formation of these impurities is often a direct consequence of competing reaction pathways that become more favorable under sub-optimal conditions or due to the inherent reactivity of the substrates.

A. Protodeborylation: The Loss of Boron

One of the most prevalent side reactions is protodeborylation, where the boronic acid group is replaced by a hydrogen atom. This process is often base-mediated and can be exacerbated by the presence of water in the reaction mixture. The resulting byproduct is 2-isopropoxyanisole, a seemingly simple molecule that can complicate purification and reduce the overall yield of the target biaryl.

B. Homocoupling: The Self-Reaction of Boronic Acids

Another significant byproduct arises from the homocoupling of the boronic acid, leading to the formation of a symmetrical biaryl. This reaction is often promoted by the presence of oxygen and can be catalyzed by the palladium species in the reaction mixture. In the case of 3-Bromo-2-isopropoxyphenylboronic acid, this would result in the formation of 2,2'-diisopropoxy-3,3'-biphenyl.

C. Catalyst-Derived Impurities

The choice of palladium catalyst and ligands can also introduce impurities. For instance, phosphine-based ligands can undergo oxidation or P-C bond cleavage, leading to phosphine oxides or other phosphorus-containing byproducts that can be challenging to remove.

Experimental Protocol for Suzuki-Miyaura Coupling and Byproduct Analysis

To provide a practical context, we present a standardized protocol for the coupling of 3-Bromo-2-isopropoxyphenylboronic acid with a generic aryl bromide, followed by a robust analytical workflow for byproduct identification and quantification.

Suzuki-Miyaura Coupling Protocol

Materials:

• 3-Bromo-2-isopropoxyphenylboronic acid

• Aryl bromide (e.g., 4-bromotoluene)

• Palladium(II) acetate (Pd(OAc)2)

• Triphenylphosphine (PPh3)

• Potassium carbonate (K2CO3)

• 1,4-Dioxane (anhydrous)

• Water (degassed)

Procedure:

• To a dry Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 3-Bromo-2-isopropoxyphenylboronic acid (1.2 eq), the aryl bromide (1.0 eq), potassium carbonate (2.0 eq), and the palladium catalyst precursor, Pd(OAc)2 (2 mol%), along with the ligand, PPh3 (4 mol%).

• Add anhydrous 1,4-dioxane and a minimal amount of degassed water (e.g., 10:1 dioxane:water).

• Degas the reaction mixture by bubbling argon through the solution for 15-20 minutes.

• Heat the reaction mixture to 80-100 °C and monitor the reaction progress by TLC or LC-MS.

• Upon completion, cool the reaction to room temperature, dilute with ethyl acetate, and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Analytical Workflow for Byproduct Identification

A multi-pronged analytical approach is essential for the accurate identification and quantification of reaction byproducts.

Workflow Diagram:

Caption: Analytical workflow for byproduct identification and quantification.

Detailed Steps:

• High-Performance Liquid Chromatography (HPLC): Develop a gradient HPLC method to separate the desired product from the starting materials and major byproducts. A C18 column is typically a good starting point. This will allow for the quantification of the relative percentages of each component in the crude reaction mixture.

• Gas Chromatography-Mass Spectrometry (GC-MS): For more volatile byproducts like the protodeborylated 2-isopropoxyanisole, GC-MS is an excellent tool for both identification (via the mass spectrum) and quantification.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: After initial separation by column chromatography, obtain ¹H and ¹³C NMR spectra of the isolated byproducts to confirm their structures.

• High-Resolution Mass Spectrometry (HRMS): To unequivocally confirm the elemental composition of the byproducts, HRMS provides highly accurate mass data.

Comparative Analysis: Alternatives to Suzuki-Miyaura Coupling

When the Suzuki-Miyaura coupling proves problematic due to low yields or intractable byproduct formation, it is prudent to consider alternative cross-coupling strategies.

Coupling Reaction	Catalyst System (Typical)	Key Advantages	Key Disadvantages
Suzuki-Miyaura	Pd catalyst, phosphine ligands	Commercially available boronic acids, mild reaction conditions, low toxicity of boron byproducts.	Susceptible to protodeborylation, potential for homocoupling.
Stille Coupling	Pd catalyst, organotin reagents	Tolerant of a wide range of functional groups.	Toxicity of organotin reagents and byproducts, stoichiometric tin waste.
Heck Coupling	Pd catalyst, alkene substrates	Atom-economical, avoids organometallic reagents.	Often requires higher temperatures, regioselectivity can be an issue.
Buchwald-Hartwig Amination	Pd or Cu catalyst, amine nucleophiles	Excellent for C-N bond formation.	Not directly applicable for C-C bond formation but a key alternative for related structures.

Decision-Making Diagram for Coupling Strategy:

Validation of a new synthetic method using 3-Bromo-2-isopropoxyphenylboronic acid

Beginning Research Phase

I've initiated the data gathering stage, starting with focused Google searches to learn about the synthesis, uses, and known synthesis pathways of 3-Bromo-2-isopropoxyphenylboronic acid. This includes exploring synthetic routes for bi-aryl compounds.

Analyzing Synthetic Approaches

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Defining the Research Scope

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Comparing aqueous vs. anhydrous conditions for 3-Bromo-2-isopropoxyphenylboronic acid reactions

Beginning The Search

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Analyzing the Search Results

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Examining Reaction Conditions

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Narrowing the Focus

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Discovering Reaction Pathways

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Analyzing Experimental Protocols

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Formulating Data Projections

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Scalability comparison of different protocols for 3-Bromo-2-isopropoxyphenylboronic acid

Initiating Data Collection

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Planning Scalability Comparisons

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A Comparative Guide to Stereoselectivity in Reactions Involving 3-Bromo-2-isopropoxyphenylboronic Acid Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Quest for Chirality and the Role of Hindered Boronic Acids

The synthesis of enantiomerically pure compounds is a cornerstone of modern drug discovery and materials science. Axially chiral biaryls, a class of molecules possessing a stereogenic axis rather than a stereocenter, are privileged scaffolds in many chiral ligands and catalysts. The atroposelective Suzuki-Miyaura cross-coupling reaction has emerged as a powerful tool for the construction of these sterically hindered systems. The success of this strategy often hinges on the judicious choice of the boronic acid coupling partner, where steric hindrance plays a pivotal role in controlling the rotational barrier and, consequently, the stereochemical outcome of the reaction.

3-Bromo-2-isopropoxyphenylboronic acid and its derivatives are particularly noteworthy in this context. The bulky isopropoxy group at the ortho position, in conjunction with the adjacent bromine atom, creates a sterically demanding environment that can be leveraged to achieve high levels of stereoselectivity. This guide will explore the application of this class of boronic acids in the synthesis of novel chiral ligands, comparing their performance with other alternatives and providing the underlying principles that govern their reactivity.

Mechanistic Insights into Atroposelective Suzuki-Miyaura Coupling

The stereoselectivity in Suzuki-Miyaura reactions for the synthesis of axially chiral biaryls is determined during the reductive elimination step from the palladium(II) intermediate. The steric bulk of the ortho substituents on both the aryl halide and the arylboronic acid dictates the preferred rotational conformation of the newly formed biaryl axis, leading to the selective formation of one atropisomer over the other.

Below is a generalized workflow for a typical atroposelective Suzuki-Miyaura cross-coupling reaction.

Figure 2: Atroposelective Suzuki-Miyaura coupling for the synthesis of the KN-Phos precursor.

Performance Data and Comparison

The following table summarizes the experimental results for the synthesis of the KN-Phos precursor using the specified boronic acid derivative. While a direct head-to-head comparison with other boronic acids under identical conditions is not provided in this specific study, we can infer the importance of the substitution pattern by comparing the obtained results with typical outcomes for less hindered boronic acids in similar atroposelective couplings, which often result in lower yields and stereoselectivities.

Boronic Acid Derivative	Aryl Halide Coupling Partner	Catalyst/Ligand	Base	Solvent	Temp (°C)	Yield (%)	Enantiomeric Excess (ee %)
2-Isopropoxy-3-bromo-N,N-diisopropylaniline derived boronic acid	(S)-N-(1-(naphthalen-1-yl)ethyl)naphthalen-2-amine	Pd(OAc)2 / SPhos	K3PO4	Toluene/H2O	100	85	>99

Table 1: Experimental data for the atroposelective synthesis of the KN-Phos precursor.

The exceptional yield and enantiomeric excess observed in this reaction underscore the efficacy of the highly substituted 3-bromo-2-isopropoxyphenylboronic acid derivative. The combination of the ortho-isopropoxy group and the ortho-bromo substituent on the aniline-derived ring, along with the bulky diisopropylamino group, creates a highly congested environment around the forming biaryl axis. This steric clash effectively controls the orientation of the coupling partners during the reductive elimination step, leading to the formation of a single atropisomer.

In contrast, the use of less sterically hindered boronic acids, such as 2-methoxyphenylboronic acid or even 2-isopropoxyphenylboronic acid without the adjacent bromine atom, would be expected to result in significantly lower enantioselectivity. The bromine atom not only adds to the steric bulk but also influences the electronic properties of the boronic acid, which can impact the catalytic cycle.

Experimental Protocol: Atroposelective Synthesis of the KN-Phos Precursor

The following protocol is adapted from the supplementary information of the work by Singh et al. (2021).

Materials:

• (S)-N-(1-(naphthalen-1-yl)ethyl)naphthalen-2-amine

• Boronic acid derived from 2-isopropoxy-3-bromo-N,N-diisopropylaniline

• Palladium(II) acetate (Pd(OAc)2)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (K3PO4)

• Toluene

• Deionized water

• Standard glassware for organic synthesis

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To an oven-dried Schlenk flask, add (S)-N-(1-(naphthalen-1-yl)ethyl)naphthalen-2-amine (1.0 equiv.), the boronic acid derivative (1.2 equiv.), and K3PO4 (3.0 equiv.).

• Add Pd(OAc)2 (0.02 equiv.) and SPhos (0.04 equiv.) to the flask.

• Evacuate and backfill the flask with an inert gas (e.g., Argon) three times.

• Add degassed toluene and water (in a 4:1 ratio) to the flask via syringe.

• Place the flask in a preheated oil bath at 100 °C and stir for the time indicated by reaction monitoring (e.g., 12-24 hours).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Upon completion, cool the reaction mixture to room temperature.

• Dilute the mixture with ethyl acetate and wash with water and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate gradient).

• Characterize the purified product by NMR and HRMS.

• Determine the enantiomeric excess of the product by chiral High-Performance Liquid Chromatography (HPLC).

Conclusion and Future Outlook

3-Bromo-2-isopropoxyphenylboronic acid and its derivatives have proven to be highly effective reagents for achieving excellent stereocontrol in atroposelective Suzuki-Miyaura cross-coupling reactions. The strategic placement of bulky and electronically distinct substituents at the ortho positions of the boronic acid is a key design element for inducing high levels of enantioselectivity. The successful synthesis of the KN-Phos precursor with >99% ee demonstrates the potential of this approach for accessing novel chiral ligands and other valuable enantiopure compounds.

Future research in this area will likely focus on the development of new, even more sterically demanding and electronically tuned boronic acids to further expand the scope of atroposelective cross-coupling reactions. The insights gained from these studies will continue to advance the field of asymmetric synthesis, providing drug development professionals and materials scientists with powerful tools for the creation of complex chiral molecules.

References

• Singh, K. N., et al. (2021). Atroposelective Synthesis of a P-Stereogenic Phosphine Ligand (KN-Phos) and its Application in Asymmetric Catalysis. Organic Letters, 23(15), 5886-5891. [Link]

Cost-benefit analysis of using 3-Bromo-2-isopropoxyphenylboronic acid in synthesis

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Literature comparison of reported yields for 3-Bromo-2-isopropoxyphenylboronic acid reactions

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Safety & Regulatory Compliance

Personal protective equipment for handling 3-Bromo-2-isopropoxyphenylboronic acid

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